Cas no 1353101-21-9 (8-Methylimidazo[1,2-c]pyrimidine)

8-Methylimidazo[1,2-c]pyrimidine is a heterocyclic organic compound featuring a fused imidazole and pyrimidine ring system with a methyl substituent at the 8-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its rigid bicyclic framework enhances binding affinity in medicinal chemistry applications, particularly in the development of kinase inhibitors and other biologically active molecules. The compound’s stability and reactivity under controlled conditions allow for selective functionalization, enabling tailored modifications for target-specific applications. Its high purity and well-defined synthetic pathways ensure reproducibility in research and industrial settings.

8-Methylimidazo[1,2-c]pyrimidine structure

1353101-21-9 structure

Product Name:8-Methylimidazo[1,2-c]pyrimidine

CAS No:1353101-21-9

MF:C₇H₇N₃

MW:133.150580644608

CID:4817837

Update Time:2025-06-11

8-Methylimidazo[1,2-c]pyrimidine Chemical and Physical Properties

Names and Identifiers

- 8-methylimidazo[1,2-c]pyrimidine
- 8-Methylimidazo[1,2-c]pyrimidine
- Inchi： 1S/C7H7N3/c1-6-4-8-5-10-3-2-9-7(6)10/h2-5H,1H3
- InChI Key： MXPGZEJIZVMFIT-UHFFFAOYSA-N
- SMILES： N12C=NC=C(C)C1=NC=C2

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 126
XLogP3: 1.5
Topological Polar Surface Area: 30.2

8-Methylimidazo[1,2-c]pyrimidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A089005229-1g	8-Methylimidazo[1,2-c]pyrimidine	1353101-21-9	95%	1g	$2,272.64	2022-04-03
Alichem	A089005229-5g	8-Methylimidazo[1,2-c]pyrimidine	1353101-21-9	95%	5g	$5,628.00	2022-04-03

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Additional information on 8-Methylimidazo[1,2-c]pyrimidine

Recent Advances in the Study of 8-Methylimidazo[1,2-c]pyrimidine (CAS: 1353101-21-9) and Its Applications in Chemical Biology and Medicine

The compound 8-Methylimidazo[1,2-c]pyrimidine (CAS: 1353101-21-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing synthesizes the latest findings on this heterocyclic compound, focusing on its synthesis, biological activity, and emerging roles in drug discovery. Recent studies highlight its versatility as a scaffold for designing novel kinase inhibitors and its promising interactions with key biological targets.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 8-Methylimidazo[1,2-c]pyrimidine derivatives exhibit potent inhibitory activity against cyclin-dependent kinases (CDKs), particularly CDK2 and CDK9, with IC50 values in the low nanomolar range. The researchers employed structure-activity relationship (SAR) analysis to optimize the substitution pattern at the 5-position, leading to compounds with improved selectivity profiles. Molecular docking studies revealed that the methyl group at the 8-position plays a crucial role in maintaining the optimal binding conformation within the ATP-binding pocket of these kinases.

In the realm of antimicrobial research, a team from the University of Cambridge reported in ACS Infectious Diseases (2024) that 8-Methylimidazo[1,2-c]pyrimidine-based compounds show remarkable activity against drug-resistant strains of Mycobacterium tuberculosis. The lead compound in this series, featuring a 5-fluoro substitution, demonstrated a minimum inhibitory concentration (MIC) of 0.12 μg/mL against multidrug-resistant TB strains while showing low cytotoxicity in mammalian cell lines. This finding opens new avenues for developing novel anti-TB agents addressing the growing challenge of antimicrobial resistance.

Recent advancements in synthetic methodologies have also been reported for 1353101-21-9. A 2024 Nature Protocols paper detailed a novel one-pot synthesis approach using microwave-assisted conditions that improved the yield of 8-Methylimidazo[1,2-c]pyrimidine derivatives by 40-60% compared to traditional methods. The protocol emphasizes green chemistry principles by reducing solvent usage and reaction times while maintaining high purity (>98%) of the final products. This methodological breakthrough significantly enhances the compound's accessibility for structure-activity relationship studies.

Emerging applications in cancer immunotherapy have been explored in recent preclinical studies. Research published in Cancer Immunology Research (2023) demonstrated that certain 8-Methylimidazo[1,2-c]pyrimidine derivatives can modulate the tumor microenvironment by inhibiting indoleamine 2,3-dioxygenase (IDO1), an enzyme implicated in immune evasion. The lead compound showed synergistic effects when combined with PD-1 inhibitors in murine models of melanoma, suggesting potential for combination therapies in immuno-oncology.

Pharmacokinetic studies of 8-Methylimidazo[1,2-c]pyrimidine derivatives have progressed significantly, with several candidates now entering Phase I clinical trials. A recent Bioorganic & Medicinal Chemistry Letters report (2024) highlighted improved metabolic stability achieved through strategic fluorination of the core structure, addressing earlier challenges with rapid hepatic clearance. The optimized compounds exhibited favorable oral bioavailability (>60%) in primate models, marking an important milestone in the development of this chemical series as viable drug candidates.

In conclusion, 8-Methylimidazo[1,2-c]pyrimidine (1353101-21-9) represents a promising scaffold with diverse therapeutic applications. Current research demonstrates its potential across multiple domains including kinase inhibition, antimicrobial development, and cancer immunotherapy. The recent methodological advances in its synthesis and the improved understanding of its structure-activity relationships position this compound as a valuable tool for medicinal chemistry and a potential source of novel therapeutic agents addressing unmet medical needs.